Cas no 7763-70-4 (7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-)

7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl- structure
7763-70-4 structure
Product Name:7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-
CAS No:7763-70-4
MF:C8H12S2
MW:172.310879707336
CID:4184217
PubChem ID:22988818
Update Time:2025-04-24

7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Thiabicyclo[4.1.0]heptane, 3-thiiranyl-
    • 3-(2-Thiiranyl)-7-thiabicyclo[4.1.0]heptane
    • SCHEMBL4618496
    • 7763-70-4
    • DTXSID801260700
    • Inchi: 1S/C8H12S2/c1-2-6-7(10-6)3-5(1)8-4-9-8/h5-8H,1-4H2
    • InChI Key: HOLSAWOGYGPVDZ-UHFFFAOYSA-N
    • SMILES: S1C2CCC(C3CS3)CC12

Computed Properties

  • Exact Mass: 172.03804273g/mol
  • Monoisotopic Mass: 172.03804273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.6Ų
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